Heptyl acetoacetate

• IUPAC Name: heptyl 3-oxobutanoate
• InChI: InChI=1S/C11H20O3/c1-3-4-5-6-7-8-14-11(13)9-10(2)12/h3-9H2,1-2H3
• InChI Key: YAVJSVDUZGIQPQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCOC(=O)CC(=O)C
• Molecular Formula: C11H20O3
• DSSTOX Substance ID: DTXSID60195365
• Molecular Weight: 200.27 g/mol
• CAS RN: 42598-96-9

Description

Heptyl acetoacetate (HAA) is an organic compound that belongs to the family of acetoacetates. It is a seven-carbon alkyl ester of acetoacetic acid and is a colorless liquid. HAA is used in a variety of laboratory experiments, as well as in the synthesis of pharmaceuticals, dyes, and other compounds. HAA has a number of biochemical and physiological effects, and has a variety of applications in scientific research.

Scientific Research Applications

1. Synthetic Applications in Organic Chemistry

Heptyl acetoacetate has been studied for its role in the preparation of a variety of acetoacetic acid derivatives. For instance, reactions involving tert-butyl acetoacetate (t-BAA) have shown its utility in synthesizing acetoacetates and acetoacetamides from various alcohols and amines, demonstrating its versatility in organic synthesis (Witzeman & Nottingham, 1991).

2. Impact on Liver and Blood Pyridine Nucleotides

Research has explored the effect of acetoacetate on pyridine nucleotides in the liver and blood. A study found that administration of acetoacetate, along with tryptophan, to rats resulted in decreased pyridine nucleotide values compared to controls, indicating a potential influence on metabolic pathways in these organs (Shastri & Nath, 1973).

3. Applications in Cardiac Health Research

Acetoacetate has been linked to cardiac health, with studies investigating its role as an alternative energy source for the heart. It's suggested that acetoacetate could potentially improve cardiac function. However, in heart failure patients, high levels of circulating acetoacetate were associated with a worse prognosis, highlighting its complex role in cardiac metabolism and health (Yokokawa et al., 2019).

4. Ketone Body Metabolism in the Heart

Studies on ketone bodies, including acetoacetate, have provided insights into cardiac metabolism. For example, research using hyperpolarized [1-13C]acetoacetate in rat hearts revealed its metabolism, offering a deeper understanding of cardiac energy utilization and potential therapeutic applications (Miller et al., 2018).

5. Use in Neurological Research

Acetoacetate and its analogs have been studied for their effects on neuronal activity and potential applications in treating conditions like epilepsy. For instance, research has shown that acetoacetate can influence voltage-dependent Ca2+ channels in hippocampal pyramidal cells and reduce excitatory postsynaptic currents, providing insights into its neurological effects and potential therapeutic uses (Kadowaki et al., 2017).

6. Tumor Metabolism Studies

Acetoacetate has been used in studies to understand tumor metabolism, such as its role as an oxidative energy source and a precursor for lipid synthesis in hepatoma cells. These findings are crucial for comprehending the metabolic alterations in cancer and potential therapeutic strategies (Holleran, Fiskum, & Kelleher, 1997).

7. Investigating Cardiac Heart Failure Markers

Acetoacetate has been explored as a potential early marker for heart failure. PET imaging with [(11)C]-acetoacetate in a rat heart failure model indicated its utility in assessing heart failure, suggesting its potential role in cardiac pathophysiology (Croteau et al., 2014).

8. Studying Amino Acid Metabolism in Astrocytes

The impact of acetoacetate on amino acid metabolism in astrocytes has been a topic of interest. Research has shown that acetoacetate can affect the exchange of nitrogen among amino acids, providing insights into brain metabolism and potential implications for neurological conditions (Yudkoff et al., 1997).

9. Role in Cholesterogenesis Regulation

Acetoacetate's role in regulating acetoacetyl-CoA synthetase activity, linked to cholesterol synthesis, has been examined. Its regulation and utilization in lipogenesis and cholesterogenesis highlight its significant role in metabolic pathways (Bergstrom et al., 1984).

Mechanism of Action

Target of Action

Heptyl acetoacetate, like other acetoacetates, primarily targets the acyl-CoA short-chain synthetases . These enzymes convert acetate into acetyl coenzyme A (acetyl-CoA), a critical molecule in many biochemical reactions . Acyl-CoA short-chain synthetase-2 (ACSS2) is present in the cytosol and nuclei of many cell types, whereas ACSS1 is mitochondrial .

Mode of Action

This compound interacts with its targets, the acyl-CoA short-chain synthetases, to form acetyl-CoA . This conversion is an ATP-requiring enzymatic process . The formation of acetyl-CoA from acetate is a critical step in numerous metabolic pathways, acting as a metabolic sensor linking nutrient balance and cellular stress responses with gene transcription and the regulation of protein function .

Biochemical Pathways

The primary biochemical pathway affected by this compound is the acetyl-CoA pathway . This pathway involves the conversion of H2 and CO2 to formate, acetate, and pyruvate in acetogens and methanogens . Acetyl-CoA, the product of this compound’s action, is a central molecule in many biochemical pathways, including the citric acid cycle and fatty acid metabolism .

Pharmacokinetics

It is known that acetoacetates, in general, can be metabolized to acetyl-coa, which can then be used in various metabolic pathways .

Result of Action

The primary result of this compound’s action is the production of acetyl-CoA . This molecule is a key intermediate in many biochemical reactions, including energy production, fatty acid synthesis, and protein acetylation . Changes in acetyl-CoA levels can have significant effects on cellular metabolism and gene regulation .

Safety and Hazards

Heptyl Acetoacetate can cause skin irritation and serious eye irritation. It is recommended to wear protective gloves, eye protection, and face protection when handling this compound. In case of skin contact, wash with plenty of water.

Biochemical Analysis

Biochemical Properties

Heptyl acetoacetate plays a significant role in biochemical reactions, particularly in the context of esterification and hydrolysis. It interacts with enzymes such as esterases, which catalyze the hydrolysis of esters into their corresponding alcohols and acids. In the case of this compound, esterases facilitate its breakdown into heptanol and acetoacetic acid. This interaction is crucial for the compound’s metabolic processing and utilization within biological systems .

Cellular Effects

This compound influences various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism. It has been observed to affect the activity of enzymes involved in lipid metabolism, thereby impacting the synthesis and degradation of fatty acids. Additionally, this compound can modulate the expression of genes associated with metabolic pathways, leading to alterations in cellular energy production and storage .

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with specific biomolecules. It can act as a substrate for enzymes such as acetoacetyl-CoA thiolase, which catalyzes the cleavage of acetoacetyl-CoA into two molecules of acetyl-CoA. This reaction is a key step in the metabolic pathway of ketone bodies. Furthermore, this compound can influence enzyme activity by either inhibiting or activating specific catalytic functions, thereby modulating metabolic flux and energy production .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can vary over time due to its stability and degradation properties. Studies have shown that this compound is relatively stable under standard laboratory conditions, but it can undergo hydrolysis over extended periods, leading to the formation of heptanol and acetoacetic acid. Long-term exposure to this compound has been associated with changes in cellular function, including alterations in metabolic activity and gene expression .

Dosage Effects in Animal Models

The effects of this compound in animal models are dose-dependent. At low doses, it has been observed to enhance metabolic activity and energy production, while at higher doses, it can induce toxic effects, including liver damage and oxidative stress. Studies have identified threshold levels at which this compound transitions from being beneficial to harmful, highlighting the importance of dosage regulation in experimental settings .

Metabolic Pathways

This compound is involved in several metabolic pathways, including the synthesis and degradation of ketone bodies. It interacts with enzymes such as acetoacetyl-CoA thiolase and β-ketothiolase, which play critical roles in the conversion of acetoacetyl-CoA to acetyl-CoA. This process is essential for maintaining energy homeostasis, particularly during periods of fasting or low carbohydrate intake .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with specific transporters and binding proteins. It can be taken up by cells via passive diffusion or facilitated transport mechanisms. Once inside the cell, this compound can localize to various subcellular compartments, including the cytosol and mitochondria, where it participates in metabolic processes .

Subcellular Localization

This compound is primarily localized in the cytosol and mitochondria of cells. Its subcellular distribution is influenced by targeting signals and post-translational modifications that direct it to specific compartments. In the mitochondria, this compound is involved in the production of acetyl-CoA, which is a key substrate for the citric acid cycle and energy production .